![molecular formula C10H10N4O B4442110 5-anilino-6-methyl-1,2,4-triazin-3(2H)-one CAS No. 188688-83-7](/img/structure/B4442110.png)
5-anilino-6-methyl-1,2,4-triazin-3(2H)-one
Overview
Description
5-anilino-6-methyl-1,2,4-triazin-3(2H)-one is a chemical compound that has been widely used in scientific research due to its unique properties. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-anilino-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and receptors, leading to its potential as an antitumor agent and drug target.
Biochemical and Physiological Effects:
Studies have shown that 5-anilino-6-methyl-1,2,4-triazin-3(2H)-one can have various biochemical and physiological effects. In vitro studies have indicated that this compound can inhibit the growth of cancer cells and induce cell death. It has also been shown to modulate the activity of certain receptors, leading to its potential as a drug target. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 5-anilino-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments is its potential as an antitumor agent and drug target. Its unique structure and properties make it a useful tool for studying enzyme inhibition and protein-ligand interactions. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5-anilino-6-methyl-1,2,4-triazin-3(2H)-one. One potential direction is the development of more potent and selective antitumor agents based on this compound. Another direction is the study of its potential as a drug target for various diseases. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Scientific Research Applications
5-anilino-6-methyl-1,2,4-triazin-3(2H)-one has been extensively studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has shown potential as an antitumor agent, with studies indicating its ability to inhibit the growth of cancer cells. In biochemistry, it has been used as a tool to study enzyme inhibition and protein-ligand interactions. In pharmacology, it has been studied for its potential as a drug target and for its ability to modulate the activity of certain receptors.
properties
IUPAC Name |
5-anilino-6-methyl-2H-1,2,4-triazin-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O/c1-7-9(12-10(15)14-13-7)11-8-5-3-2-4-6-8/h2-6H,1H3,(H2,11,12,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDICYZSQLQDQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=O)N=C1NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30391352 | |
Record name | ST50193520 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30391352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
188688-83-7 | |
Record name | ST50193520 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30391352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.